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Compound of Interest

Compound Name: Thiol-C2-PEG2-OH

Cat. No.: B1682312

Thiol-C2-PEG2-OH: A Technical Safety Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive material safety information for Thiol-C2-
PEG2-OH (CAS No. 56282-36-1), a bifunctional molecule increasingly utilized in
bioconjugation, drug delivery, and proteomics. Due to the absence of a specific Safety Data
Sheet (SDS) for this compound, this guide synthesizes data from structurally related molecules,
primarily polyethylene glycol (PEG) derivatives and 2-Mercaptoethanol, to provide a robust
safety profile and handling instructions. The primary hazards associated with Thiol-C2-PEG2-
OH are likely to stem from the thiol group, necessitating careful handling to mitigate risks.

Section 1: Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Thiol-C2-
PEG2-OH and its structural analogues.
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Property Value Source
2-[2-(2-
Chemical Name mercaptoethoxy)ethoxylethano  CymitQuimica

Thiol-PEG3-Alcohol, HS-

Synonyms PEG3.0H AK Scientific, Inc.

CAS Number 56282-36-1 MedChemExpress
Molecular Formula C6H1403Ss MedChemExpress
Molecular Weight 166.24 g/mol MedChemExpress
Appearance Colorless to light yellow liquid MedChemExpress

N Soluble in DMSO (= 100
Solubility L) MedChemExpress
mg/m

Section 2: Hazard Identification and Classification

While a specific hazard classification for Thiol-C2-PEG2-OH is not available, the presence of a
terminal thiol group suggests that it may share hazards with other low molecular weight thiols,
such as 2-Mercaptoethanol. The polyethylene glycol component is generally considered to be
of low toxicity.

Anticipated Hazard Classification (based on 2-Mercaptoethanol):
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
Acute Toxicity, Dermal 2 H310: Fatal in contact with skin
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction
H373: May cause damage to
Specific Target Organ Toxicity 5 organs (Liver, Heart) through
(Repeated Exposure) prolonged or repeated
exposure if swallowed
Hazardous to the Aquatic ] o
) 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic ) o
) H410: Very toxic to aquatic life
Environment, Long-term 1

Hazard

with long lasting effects

Source: Sigma-Aldrich, Carl ROTH (for 2-Mercaptoethanol)

Section 3: Experimental Protocols and Safe

Handling

Adherence to strict safety protocols is imperative when handling Thiol-C2-PEG2-OH. The

following procedures are based on best practices for handling hazardous thiol-containing

compounds.

Personal Protective Equipment (PPE)

A mandatory PPE protocol should be followed at all times.
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Personal Protective Equipment (PPE) Protocol

Step 1 Wear Nitrile Gloves Step 2 _ (\Wear Chemical Resistant) _SteP 3 _ (Wear Safety Goggles ) _Step 4 Work in a Certified ’
Bt ety (Double-gloving recommended) Lab Coat and Face Shield Chemical Fume Hood Handle ThiokC2-PEG2:0H
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Evacuate Immediate Area

'

Ensure Proper Ventilation

.

[ Don Appropriate PPE
( )

Gloves, Goggles, Respirator

.

Cover with Inert Absorbent
Material (e.g., Vermiculite)

Collect and Place in a
Sealed Hazardous Waste Container

Decontaminate Spill Area
with a Suitable Solution

.

( Dispose of Waste According ]
t S

o Institutional and Local Regulation

Report the Incident

Click to download full resolution via product page
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e To cite this document: BenchChem. [Thiol-C2-PEG2-OH material safety data sheet (MSDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682312#thiol-c2-peg2-oh-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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